Cas no 876494-64-3 (2-Methanesulfonyl-5-methylaniline)

• Product Name: 2-Methanesulfonyl-5-methylaniline
• CAS No: 876494-64-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 4658224
• Update Time: 2025-07-22

2-Methanesulfonyl-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-5-methylaniline
• 5-methyl-2-methylsulfonylaniline
• Z802665960
• 2-Methanesulfonyl-5-methylaniline

• Inchi： 1S/C8H11NO2S/c1-6-3-4-8(7(9)5-6)12(2,10)11/h3-5H,9H2,1-2H3
• InChI Key： ISHKAKXSQQNEKH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C)=CC=1N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Methanesulfonyl-5-methylaniline

Introduction to 2-Methanesulfonyl-5-methylaniline (CAS No. 876494-64-3)

2-Methanesulfonyl-5-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 876494-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of anilines, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both a methanesulfonyl group and a methyl substituent at specific positions on the aniline backbone imparts unique chemical properties that make it a promising candidate for further exploration.

The structural configuration of 2-Methanesulfonyl-5-methylaniline consists of a benzene ring substituted with an amino group at the 5-position and a methanesulfonyl group at the 2-position. This arrangement not only influences its reactivity but also its potential interactions with biological targets. The methanesulfonyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in drug design. The methyl group at the 5-position further modulates the electronic properties of the molecule, contributing to its overall pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Methanesulfonyl-5-methylaniline and its derivatives. Research has indicated that this compound exhibits promising activities in several therapeutic areas. One notable area of investigation is its role in modulating enzyme inhibition. Studies have shown that derivatives of this compound can interact with various enzymes, potentially leading to applications in treating inflammatory diseases and metabolic disorders. The methanesulfonyl moiety, in particular, has been found to enhance binding interactions with target enzymes, making it a valuable scaffold for drug development.

Moreover, the aniline core of 2-Methanesulfonyl-5-methylaniline has been extensively studied for its antimicrobial properties. Recent research has demonstrated that certain aniline derivatives can exhibit potent activity against Gram-positive bacteria and fungi. This has opened up new avenues for developing novel antimicrobial agents, particularly in response to the growing challenge of antibiotic resistance. The combination of the methanesulfonyl and methyl groups in 2-Methanesulfonyl-5-methylaniline may contribute to its ability to disrupt microbial cell membranes and inhibit vital metabolic pathways.

The compound's potential also extends to anticancer research. Preliminary studies have suggested that 2-Methanesulfonyl-5-methylaniline can induce apoptosis in certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The methanesulfonyl group's ability to interact with biological targets suggests that it could serve as a lead compound for developing targeted therapies against various types of cancer. Further investigation into its mechanism of action could uncover new therapeutic strategies for cancer treatment.

In addition to its biological activities, 2-Methanesulfonyl-5-methylaniline has been explored for its role in material science applications. The unique structural features of this compound make it a suitable candidate for developing advanced materials with specific functional properties. For instance, its ability to form stable complexes with metal ions has been utilized in designing catalysts and sensors. These applications highlight the versatility of 2-Methanesulfonyl-5-methylaniline beyond pharmaceuticals, demonstrating its importance in interdisciplinary research.

The synthesis of 2-Methanesulfonyl-5-methylaniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been particularly useful in constructing the desired molecular framework.

Evaluation of the pharmacokinetic properties of 2-Methanesulfonyl-5-methylaniline is crucial for assessing its potential as a drug candidate. Studies have focused on understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that it exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and moderate metabolic clearance rates. These findings are encouraging for further development and clinical translation.

Future research directions for 2-Methanesulfonyl-5-methylaniline include exploring its interactions with additional biological targets and evaluating its efficacy in preclinical models. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify potential new applications for this compound. Additionally, structural modifications may be employed to enhance its potency and selectivity while minimizing side effects.

The growing body of evidence supporting the utility of 2-Methanesulfonyl-5-methylaniline underscores its significance as a versatile chemical entity with broad applications across multiple scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both pharmaceutical therapies and material science innovations.